![molecular formula C16H14FNO2 B7515838 N-(4-fluoro-2-methylphenyl)-2,3-dihydro-1-benzofuran-2-carboxamide](/img/structure/B7515838.png)
N-(4-fluoro-2-methylphenyl)-2,3-dihydro-1-benzofuran-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-fluoro-2-methylphenyl)-2,3-dihydro-1-benzofuran-2-carboxamide, also known as FUB-AMB, is a synthetic cannabinoid that has gained attention in the scientific community for its potential applications in research. FUB-AMB is a potent agonist of the CB1 and CB2 receptors, which are part of the endocannabinoid system. The endocannabinoid system is involved in a variety of physiological processes, including pain sensation, appetite, and mood regulation.
Mechanism of Action
N-(4-fluoro-2-methylphenyl)-2,3-dihydro-1-benzofuran-2-carboxamide acts as a potent agonist of the CB1 and CB2 receptors, which are part of the endocannabinoid system. The endocannabinoid system is involved in a variety of physiological processes, including pain sensation, appetite, and mood regulation. This compound is thought to produce its effects by activating these receptors, leading to a variety of biochemical and physiological effects.
Biochemical and Physiological Effects:
This compound produces a variety of biochemical and physiological effects, including analgesia, sedation, and euphoria. These effects are thought to be mediated by the activation of the CB1 and CB2 receptors, which are part of the endocannabinoid system. This compound has also been shown to produce a variety of other effects, including changes in heart rate and blood pressure.
Advantages and Limitations for Lab Experiments
N-(4-fluoro-2-methylphenyl)-2,3-dihydro-1-benzofuran-2-carboxamide has a number of advantages for use in laboratory experiments, including its potency and selectivity for the CB1 and CB2 receptors. However, there are also a number of limitations to its use, including the potential for side effects and the need for careful dosing to avoid toxicity.
Future Directions
There are a number of potential future directions for research on N-(4-fluoro-2-methylphenyl)-2,3-dihydro-1-benzofuran-2-carboxamide, including the development of new therapies for pain and other conditions, and the study of the endocannabinoid system. One area of particular interest is the potential use of this compound in the treatment of addiction, as studies have shown that it may be useful in reducing drug-seeking behavior in animal models. Other potential future directions include the development of new synthetic cannabinoids with improved selectivity and reduced toxicity.
Synthesis Methods
N-(4-fluoro-2-methylphenyl)-2,3-dihydro-1-benzofuran-2-carboxamide can be synthesized using a variety of methods, including the use of palladium-catalyzed coupling reactions and the use of boronic acids as starting materials. One common method involves the reaction of 4-fluoro-2-methylphenylboronic acid with 2,3-dihydro-1-benzofuran-2-carboxylic acid chloride in the presence of a base such as triethylamine.
Scientific Research Applications
N-(4-fluoro-2-methylphenyl)-2,3-dihydro-1-benzofuran-2-carboxamide has been used in a variety of scientific research applications, including the study of the endocannabinoid system and the development of new therapies for a variety of conditions. One area of research that has received particular attention is the potential use of this compound in the treatment of pain. Studies have shown that this compound is a potent analgesic, and may be useful in the development of new pain medications.
properties
IUPAC Name |
N-(4-fluoro-2-methylphenyl)-2,3-dihydro-1-benzofuran-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14FNO2/c1-10-8-12(17)6-7-13(10)18-16(19)15-9-11-4-2-3-5-14(11)20-15/h2-8,15H,9H2,1H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HYTCRQHWXRJSFW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)F)NC(=O)C2CC3=CC=CC=C3O2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14FNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.